Cas no 1956310-46-5 (1-Bromo-3-(4-nitrobenzyl)benzene)

• Product Name: 1-Bromo-3-(4-nitrobenzyl)benzene
• CAS No: 1956310-46-5
• MF: C₁₃H₁₀BrNO₂
• MW: 292.128002643585
• CID: 5705833
• PubChem ID: 73554679
• Update Time: 2025-05-22

1-Bromo-3-(4-nitrobenzyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-nitrobenzyl)benzene
• 1956310-46-5
• Benzene, 1-bromo-3-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C13H10BrNO2/c14-12-3-1-2-11(9-12)8-10-4-6-13(7-5-10)15(16)17/h1-7,9H,8H2
• InChI Key： HVECUZQNKDOMCO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 290.98949g/mol
• Monoisotopic Mass: 290.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 406.2±25.0 °C(Predicted)

Additional information on 1-Bromo-3-(4-nitrobenzyl)benzene

1-Bromo-3-(4-Nitrobenzyl)Benzene: A Comprehensive Overview

1-Bromo-3-(4-nitrobenzyl)benzene, also known by its CAS number 1956310-46-5, is a versatile aromatic compound with significant applications in organic synthesis and materials science. This compound, characterized by its bromine and nitro substituents, has been the focus of numerous studies due to its unique chemical properties and potential in various industrial and academic settings.

The structure of 1-bromo-3-(4-nitrobenzyl)benzene consists of a benzene ring with a bromine atom at position 1 and a 4-nitrobenzyl group at position 3. This arrangement imparts the molecule with both electron-withdrawing and electron-donating groups, making it highly reactive in certain chemical transformations. Recent research has highlighted its role as an intermediate in the synthesis of advanced materials, such as conductive polymers and pharmaceutical agents.

One of the most notable applications of 1-bromo-3-(4-nitrobenzyl)benzene is in the field of catalytic chemistry. Studies have demonstrated its ability to act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. For instance, its use in palladium-catalyzed cross-coupling reactions has been reported to yield high-quality products with minimal by-products.

In terms of synthesis, 1-bromo-3-(4-nitrobenzyl)benzene can be prepared via several routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic method depends on the starting materials and desired purity levels. Recent advancements in green chemistry have led to the development of more sustainable synthesis pathways for this compound, reducing environmental impact while maintaining high yields.

The chemical stability of 1-bromo-3-(4-nitrobenzyl)benzene under various conditions has also been extensively studied. It exhibits good thermal stability up to 200°C, making it suitable for high-temperature applications. Additionally, its solubility in common organic solvents facilitates its use in solution-phase reactions.

In conclusion, 1-bromo-3-(4-nitrobenzyl)benzene, with its unique structure and versatile properties, continues to be a valuable compound in modern chemistry. Its applications span across multiple disciplines, from material science to pharmaceutical development, underscoring its importance in contemporary research and industry.